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Compound of Interest

Compound Name: 3-Propylpyridin-4-ol

Cat. No.: B15302844 Get Quote

Technical Support Center: 3-Propylpyridin-4-ol
This technical support guide provides essential information on the handling and storage of 3-
Propylpyridin-4-ol for researchers, scientists, and professionals in drug development. As a

specific safety data sheet for 3-Propylpyridin-4-ol is not readily available, the following best

practices are based on data for structurally similar pyridine derivatives. It is crucial to handle

this compound with care and to supplement this information with a thorough risk assessment

for your specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Propylpyridin-4-ol?

A1: Based on data for similar pyridine compounds, 3-Propylpyridin-4-ol is likely to be harmful

if swallowed, in contact with skin, or if inhaled. It may cause skin and serious eye irritation, and

potentially respiratory irritation. Some pyridine derivatives are also flammable liquids and

vapors.[1][2]

Q2: What personal protective equipment (PPE) should I wear when handling 3-Propylpyridin-
4-ol?

A2: To ensure personal safety, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or flame-retardant antistatic protective clothing.[1]

Respiratory Protection: If working in a poorly ventilated area or if vapors/aerosols are

generated, use a NIOSH-approved respirator with an appropriate cartridge.

Q3: How should I properly store 3-Propylpyridin-4-ol?

A3: Store 3-Propylpyridin-4-ol in a tightly closed container in a dry, cool, and well-ventilated

area.[3][4][5] Keep it away from heat, sparks, open flames, and other ignition sources.[1][2] For

a related compound, 3-(3-Hydroxypropyl)pyridin-4-ol, a storage temperature of 2-8°C is

recommended, which may be a suitable guideline.[6]

Q4: What materials are incompatible with 3-Propylpyridin-4-ol?

A4: Avoid contact with strong acids, strong bases, and strong oxidizing agents.[3][4]

Q5: What should I do in case of accidental exposure?

A5:

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2][5]

After Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty

of water and soap. If skin irritation occurs, get medical advice.[3]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

[4]

After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[2][3][4]
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Issue Possible Cause Recommended Action

Material has changed color or

appearance.

Exposure to air, light, or

moisture.

Discontinue use and dispose

of the material according to

your institution's guidelines.

Ensure the container is tightly

sealed and stored in a dark,

dry place.

Precipitate has formed in the

liquid.

Improper storage temperature

or contamination.

Allow the material to warm to

room temperature to see if the

precipitate redissolves. If not,

the material may be

contaminated and should be

disposed of.

Inconsistent experimental

results.
Degradation of the compound.

Use a fresh vial of the

compound. Verify storage

conditions and handling

procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for related pyridine compounds, which

can serve as a general guideline for 3-Propylpyridin-4-ol.

Property
Value (for related
compounds)

Source

Boiling Point ~115 °C to 145 °C [1][2]

Melting Point ~ -42 °C to 2.4 °C [1][2]

Density ~ 0.957 to 0.978 g/cm³ [1][2]

Recommended Storage

Temperature

2-8 °C (for a related

compound)
[6]
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General Handling Protocol:

Before starting any work, ensure you have read and understood the safety information for

pyridine derivatives.

Work in a well-ventilated fume hood.

Wear the appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Use only non-sparking tools.[2]

Avoid breathing vapors or mists.[2][3]

Wash hands thoroughly after handling.[3]
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Best Practices for 3-Propylpyridin-4-ol

Handling

Storage

Emergency Procedures

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Use in a Well-Ventilated Area
(Fume Hood)

is essential for

Avoid Ignition Sources
(Sparks, Flames, Heat)

reduces risk of

Ground Equipment &
Use Non-Sparking Tools

complemented by

Keep Container
Tightly Closed

Store in a Cool, Dry Place

is crucial for

Separate from Incompatible
Materials (Acids, Bases, Oxidizers)

must be

Accidental Exposure

Provide Immediate First Aid
(Inhalation, Skin, Eyes, Ingestion)

requires

Spill Containment

can lead to

Seek Prompt
Medical Attention

followed by

Follow Proper
Cleanup Procedures

requires

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15302844?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15302844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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